Cas no 1432677-73-0 (2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride)

• Product Name: 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride
• CAS No: 1432677-73-0
• MF: C₁₂H₂₁Cl₂N₃O₃S
• MW: 358.28443980217
• CID: 4777537
• PubChem ID: 71758041
• Update Time: 2025-06-09

2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride
• Z1486399409
• 2-amino-4-methanesulfonyl-N-methyl-N-[(pyridin-3-yl)methyl]butanamide dihydrochloride
• 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride

• Inchi： 1S/C12H19N3O3S.2ClH/c1-15(9-10-4-3-6-14-8-10)12(16)11(13)5-7-19(2,17)18;;/h3-4,6,8,11H,5,7,9,13H2,1-2H3;2*1H
• InChI Key： IIQMIBOMAQMHCV-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(CCC(C(N(C)CC1C=NC=CC=1)=O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 392
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: NA

2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride

Comprehensive Overview of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride (CAS No. 1432677-73-0)

The compound 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride (CAS No. 1432677-73-0) is a specialized organic molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a methanesulfonyl group and a pyridin-3-ylmethyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride is its potential role in modulating biological pathways. Researchers are increasingly focusing on compounds with sulfonyl and amino functionalities due to their ability to interact with enzymes and receptors. This compound's dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. Such properties align with the growing demand for bioavailable small molecules in drug discovery.

In recent years, the scientific community has shown heightened interest in N-methyl-N-(pyridin-3-ylmethyl) derivatives, particularly for their applications in central nervous system (CNS) disorders. The pyridin-3-ylmethyl group is known to contribute to blood-brain barrier permeability, a critical factor in CNS drug development. This has led to increased searches for "pyridine-based therapeutics" and "sulfonamide drug candidates," reflecting the compound's relevance in cutting-edge research.

The synthesis of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride involves multi-step organic reactions, often starting with the protection of the amino group and subsequent introduction of the methanesulfonyl moiety. Optimizing these synthetic routes is a common topic in academic forums, with researchers sharing insights on yield improvement and purity enhancement. Such discussions are frequently indexed under "advanced organic synthesis techniques" in scientific databases.

From a pharmacological perspective, the compound's butanamide backbone offers structural flexibility, allowing for potential modifications to enhance target specificity. This adaptability is particularly valuable in the era of personalized medicine, where "structure-activity relationship (SAR) studies" are a major focus. The inclusion of a dihydrochloride counterion further underscores its utility in formulation development, a trending topic in pharmaceutical sciences.

Analytical characterization of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride typically employs techniques such as NMR, HPLC, and mass spectrometry. These methods ensure the compound's identity and purity, addressing the industry's emphasis on "quality by design (QbD)" principles. The CAS No. 1432677-73-0 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In conclusion, 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide dihydrochloride represents a promising scaffold for medicinal chemistry. Its structural features align with current research trends, including the exploration of "multi-target directed ligands" and "fragment-based drug design." As the scientific community continues to investigate its potential, this compound is likely to remain a subject of interest in peer-reviewed journals and patent applications.